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Introduction to Undecane-1,11-diol

Undecane-1,11-diol is a long-chain, symmetrical aliphatic diol characterized by hydroxyl groups at both

terminal carbon atoms (an α,ω-diol) [1]. Its molecular structure, HO-CH₂-(CH₂)₉-CH₂-OH, provides a

balance between hydrophilic and hydrophobic properties, making it a compound of interest for surfactant

and emulsifier formulation [1].

The table below summarizes its key identifiers and physical properties:

Property Value / Description

CAS Number 765-04-8 [1]

Molecular Formula C₁₁H₂₄O₂ [1]

Molecular Weight 188.31 g/mol [1]

Melting Point 62-65 °C [1]

Boiling Point 318.7 °C @ 760 mmHg [1]

Density ~0.918 g/cm³ [1]
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Property Value / Description

Flash Point 146.4 °C [1]

Application Principles in Surfactancy

The utility of Undecane-1,11-diol in surfactant production stems from its amphiphilic nature:

The two terminal hydroxyl groups confer hydrophilicity and serve as primary sites for chemical

modification [1].
The long hydrocarbon chain (eleven methylene groups) provides a hydrophobic character [1].

This structure allows the molecule to act as a building block (monomer) for synthesizing more complex

surfactants and emulsifiers. Its "unique position in the carbon chain allows it to balance hydrophilicity and

hydrophobicity effectively" [1]. The primary industrial application involves its reaction with carboxylic acids

to form diester compounds, which can function as non-ionic surfactants [1].

The following diagram illustrates the conceptual role of this diol in creating surfactant structures:

Undecane-1,11-diol

Hydrophobic Chain
(C11 Alkane)

Hydrophilic Heads
(Terminal OH Groups)

Surfactant Monomer

Polymeric Surfactant

  Polymerization

Ester-based Emulsifier

  Esterification

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510?utm_src=pdf-body
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510?utm_src=pdf-body-img
https://www.smolecule.com/products/s571510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Proposed Experimental Workflow for Formulation

While precise protocols were not found, a logical workflow for developing and testing a surfactant based on

Undecane-1,11-diol can be constructed as follows. This workflow outlines a two-stage process: first

synthesizing the surfactant, then characterizing its properties.

Start: Surfactant Design
Synthesis

(E.g., Esterification
with Fatty Acid)

Purification Characterization
(FTIR, NMR) Property Evaluation

Critical Micelle
Concentration (CMC)

Surface Tension
Measurement

Emulsion
Stability Test

Click to download full resolution via product page

Stage 1: Synthesis & Purification

Reaction: The diol can undergo esterification with carboxylic acids (e.g., fatty acids like stearic acid
or oleic acid) to form diesters [1]. This reaction typically requires an acid catalyst and heat.

Purification: The crude product may be purified using techniques like recrystallization or column
chromatography to remove unreacted starting materials and catalysts.

Stage 2: Characterization & Property Evaluation After synthesis, the new compound must be

characterized and its performance evaluated. Key experiments include:

Experiment Protocol Outline Key Parameters Measured

Critical Micelle
Concentration
(CMC)

Prepare a series of surfactant
solutions with increasing

concentrations. Measure surface
tension for each solution.

CMC Value: The concentration at which
surface tension stops decreasing

sharply, indicating micelle formation.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s571510?utm_src=pdf-body
https://www.smolecule.com/products/s571510?utm_src=pdf-body-img
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experiment Protocol Outline Key Parameters Measured

Emulsion Stability
Test

Mix the surfactant with oil and water
(e.g., 1:1 ratio). Homogenize to form

an emulsion.

Emulsion Type (O/W or W/O):
Determined by a drop test. Stability:
Time for phase separation, often
accelerated by centrifugation.

Surface Tension
Measurement

Use a tensiometer (e.g., Du Noüy
ring or Wilhelmy plate method) on a

solution at a concentration above the
CMC.

Surface Tension (mN/m): The
reduction in surface tension compared

to pure water indicates surfactant
efficiency.

Information Gaps and Research Recommendations

The search results confirm the application of Undecane-1,11-diol in surfactants but lack the depth needed

for a laboratory protocol [1] [2]. To proceed, you may need to:

Consult Specialized Databases: Search in-depth scientific journals and patents via platforms like

SciFinder, Reaxys, or Google Patents using terms like "undecanediol surfactant synthesis," "long-
chain diol emulsifier," and "polyester polyol from undecanediol."

Investigate Analogous Compounds: Review literature on surfactants derived from similar diols like
1,10-decanediol or 1,12-dodecanediol, as their synthesis and application data can provide excellent

starting points for experimental design [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Undecane-1,11-diol in surfactant and emulsifier production].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b571510#undecane-1-11-diol-in-surfactant-and-emulsifier-

production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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